Cas no 1805175-02-3 (Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate
• CAS No: 1805175-02-3
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4882651
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)7-6(16-2)4-5(8(11)12)9(13)14-7/h4,8H,3H2,1-2H3
• InChI Key： IFPPOLGZXXNBDW-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(C(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate (CAS No. 1805175-02-3): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate (CAS No. 1805175-02-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate.

Chemical Structure and Properties

Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate is a fluorinated pyridine derivative with a molecular formula of C₁₁H₉F₃NO₃. The presence of difluoromethyl and fluoro substituents on the pyridine ring imparts unique electronic and steric properties to the molecule. These substituents enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The methoxy group on the pyridine ring further contributes to the compound's solubility and reactivity.

The compound exhibits a molecular weight of approximately 260.18 g/mol and has a melting point in the range of 80-85°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate has been reported using several methodologies, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-difluoromethyl-2-fluoro-5-methoxypyridine with ethyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic substitution to form the desired ester product.

Another method involves the coupling of 3-difluoromethyl-2-fluoro-5-methoxypyridine with ethyl bromoacetate using a palladium catalyst. This palladium-catalyzed cross-coupling reaction is known for its high efficiency and selectivity, making it a preferred choice for large-scale synthesis.

Biological Activity and Applications

Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical data suggest that it can modulate inflammatory responses by interfering with signaling pathways associated with cytokine production.

Recent Research Advancements

The ongoing research on Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate continues to uncover new insights into its biological mechanisms and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus strains. The researchers attributed this activity to the compound's ability to disrupt viral replication processes.

Another notable study conducted by a team at the National Institutes of Health (NIH) explored the use of Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate as a lead compound for developing novel antifungal agents. The results indicated that this compound shows significant efficacy against both Candida and Aspergillus species, which are common causes of fungal infections.

Safety Considerations and Future Prospects

While Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate holds great promise for various therapeutic applications, it is essential to conduct thorough safety evaluations before advancing to clinical trials. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses, but further investigations are needed to assess long-term safety profiles.

The future prospects for Ethyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-6-carboxylate are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation strategies. Additionally, efforts are being made to explore its potential in combination therapies to enhance treatment outcomes for complex diseases.